NG-Hydroxy-L-arginine, Monoacetate Salt

• IUPAC Name: acetic acid;(2S)-2-amino-5-[[amino-(hydroxyamino)methylidene]amino]pentanoic acid
• InChI: InChI=1S/C6H14N4O3.C2H4O2/c7-4(5(11)12)2-1-3-9-6(8)10-13;1-2(3)4/h4,13H,1-3,7H2,(H,11,12)(H3,8,9,10);1H3,(H,3,4)/t4-;/m0./s1
• InChI Key: VYMCYRPQICLHKC-WCCKRBBISA-N
• Canonical SMILES: CC(=O)O.C(CC(C(=O)O)N)CN=C(N)NO
• Isomeric SMILES: CC(=O)O.C(C[C@@H](C(=O)O)N)CN=C(N)NO
• Molecular Formula: C8H18N4O5
• Molecular Weight: 250.25 g/mol

Description

NG-Hydroxy-L-arginine, Monoacetate Salt is a cell-permeable compound. It is a key intermediate in the biosynthesis of nitric oxide by constitutive nitric oxide synthase (cNOS). This compound can be efficiently oxidized to nitric oxide and citrulline by the cytochrome P450 system.

Synthesis Analysis

NG-Hydroxy-L-arginine, Monoacetate Salt is a key intermediate in the biosynthesis of nitric oxide by constitutive nitric oxide synthase (cNOS). It can be efficiently oxidized to nitric oxide and citrulline by the cytochrome P450 system.

Molecular Structure Analysis

The molecular formula of NG-Hydroxy-L-arginine, Monoacetate Salt is C6H14N4O3 •C2H4O2. The molecular weight is 250.25 g/mol.

Chemical Reactions Analysis

NG-Hydroxy-L-arginine, Monoacetate Salt is a key intermediate in the biosynthesis of nitric oxide by cNOS. It can be efficiently oxidized to nitric oxide and citrulline by the cytochrome P450 system.

Physical And Chemical Properties Analysis

The molecular weight of NG-Hydroxy-L-arginine, Monoacetate Salt is 250.25 g/mol. It has a hydrogen bond donor count of 6 and a hydrogen bond acceptor count of 7.

Scientific Research Applications

Role as a Nitric Oxide Synthase Inhibitor

NG-Hydroxy-L-arginine, an intermediate in the biosynthesis of nitric oxide (NO), has been found to be a potent competitive inhibitor of rat liver arginase. This finding is significant because it implies a potential regulatory role for NG-hydroxy-L-arginine in controlling NO levels in tissues, especially in organs like the liver or in cells such as macrophages that synthesize both NO and contain arginase (Daghigh, Fukuto, & Ash, 1994).

Implications in Metabolic Pathways

Research indicates that NG-Hydroxy-L-arginine is involved in various metabolic pathways. For instance, it serves as an intermediate in NO biosynthesis, and its interaction with iron-containing systems suggests broader implications in intracellular processes (Peterson, Peterson, Archer, & Weir, 1992).

Interaction with Enzymes and Proteins

NG-Hydroxy-L-arginine has been used as a mechanistic probe in the study of nitric oxide synthase isolated from murine macrophages. It's shown to be a substrate for nitric oxide synthase, producing nitric oxide and L-citrulline. This highlights its role in enzymatic reactions and its potential as a tool for studying enzyme mechanisms (Pufahl, Nanjappan, Woodard, & Marletta, 1992).

Biomedical Research Applications

NG-Hydroxy-L-arginine has been utilized in biomedical research, particularly in studying the electrochemical oxidation products of the compound at physiological pH. Such studies are crucial in understanding the role of NG-hydroxy-L-arginine in the nitric oxide pathway, which has implications in various physiological and pathological processes (Meulemans, 2005).

Mechanism of Action

Target of Action

NG-Hydroxy-L-arginine, Monoacetate Salt (NOHA) primarily targets constitutive nitric oxide synthase (cNOS) . cNOS is an enzyme that plays a crucial role in the biosynthesis of nitric oxide, a key signaling molecule involved in various physiological processes.

Mode of Action

NOHA interacts with its target, cNOS, by serving as a key intermediate in the biosynthesis of nitric oxide . It is formed by the NADPH-dependent hydroxylation of L-arginine . Furthermore, NOHA can be efficiently oxidized to nitric oxide and citrulline by the cytochrome P450 system .

Biochemical Pathways

The primary biochemical pathway affected by NOHA is the nitric oxide biosynthesis pathway . In this pathway, NOHA serves as an intermediate product in the conversion of arginine to nitric oxide by cNOS . The efficient oxidation of NOHA to nitric oxide and citrulline by the cytochrome P450 system provides an alternative biosynthetic route for the production of nitric oxide .

Result of Action

The action of NOHA results in the production of nitric oxide, a critical signaling molecule involved in various physiological processes, including vasodilation, immune response, and neurotransmission . Additionally, NOHA acts as a potent inhibitor of liver and macrophage arginase , an enzyme that catalyzes the hydrolysis of arginine to ornithine and urea.

Action Environment

The action, efficacy, and stability of NOHA can be influenced by various environmental factors. For instance, the pH and temperature of the cellular environment can impact enzyme activity and thus the efficiency of NOHA’s conversion to nitric oxide. Additionally, the presence of other molecules, such as NADPH and cytochrome P450, is necessary for NOHA’s role in nitric oxide biosynthesis . .

Safety and Hazards

For safety and hazards information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.